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Compound of Interest

Compound Name: (S,R,S)-AHPC-C3-NH2 TFA

Cat. No.: B11931171

Essential Safety and Handling Guide for (S,R,S)-
AHPC-C3-NH2 TFA

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (S,R,S)-AHPC-C3-NH2 TFA. The following procedures
are based on established laboratory safety protocols for potent, uncharacterized chemical
compounds and specific data for structurally related molecules.

(S,R,S)-AHPC-C3-NH2 TFA is a synthesized E3 ligase ligand-linker conjugate that
incorporates the VH032 based VHL ligand and a linker used in PROTAC technology[1][2][3][4]-
As with any novel chemical, it is imperative to treat this compound as potentially hazardous and
to use maximum precautions to minimize exposure.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for the TFA salt is not readily available, an SDS for
the analogous monohydrochloride salt ((S,R,S)-AHPC monohydrochloride) indicates the
following hazards:

e Harmful if swallowed[5].
e Causes skin irritation[5].

o Causes serious eye irritation[5].
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e May cause respiratory irritation[5].

A thorough risk assessment is mandatory before handling this compound[6]. This should
involve evaluating potential exposure routes such as inhalation, skin contact, and ingestion,
and assuming a high level of toxicity[6]. All work should be conducted in a designated area,
preferably within a certified chemical fume hood[6][7].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to create a complete barrier between the
researcher and the chemical. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Purpose and Specifications

o Protects against splashes and
, Safety goggles with side- ) )
Eye Protection airborne particles. Must be

shields or a face shield. _
ANSI Z87.1-compliant[7].

Provides protection against

] ] skin contact. Regularly inspect
) Chemical-resistant gloves }
Hand Protection o gloves for any signs of
(e.g., Nitrile or Neoprene). ) )
degradation or perforation[7]

[8].

A lab coat or impervious Protects skin from accidental

Body Protection ] ]
clothing. spills[5][9].

Protects against inhalation of
airborne particles. If aerosol
] ) generation is likely, a higher
) ) A fit-tested N95 respirator )
Respiratory Protection o ) level of protection such as a
(minimum for solids). ) o
Powered Air-Purifying
Respirator (PAPR) is

required[6][10].

Closed-toe, non-perforated, ]
) ) ) Protects feet from spills and
Foot Protection and chemically resistant safety _ ,
falling objects|[8].
shoes.
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Operational Plan: Step-by-Step Handling Protocol

1.

Preparation:

Read and understand the Safety Data Sheet for the analogous (S,R,S)-AHPC
monohydrochloride[5].

Ensure all necessary PPE is available and in good condition.
Prepare your designated workspace in a chemical fume hood.

Have a spill kit readily accessible[11].

. Handling and Weighing:

Wear all required PPE before entering the designated handling area.

Handle the compound exclusively within a chemical fume hood to minimize inhalation
exposure[7].

When weighing the solid compound, do so carefully to avoid generating dust.

. Dissolving the Compound:

Add solvent to the solid compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

. Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves[12].

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
water for at least 15 minutes. Seek immediate medical attention[7].
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7].

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention[7].

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

o Spills: In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
For small spills, use an inert absorbent material to contain the substance[13]. Treat all spills
of this material as a major spill and follow your institution's emergency procedures[7].

Disposal Plan

All waste generated from handling (S,R,S)-AHPC-C3-NH2 TFA must be treated as hazardous
waste[6].

o Waste Collection:

o Collect all contaminated materials, including excess compound, contaminated PPE, and
cleaning materials, in a designated, well-labeled, and sealed hazardous waste
container[14].

o Do not mix this waste with other waste streams[13].
e Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the chemical name: "
(S,R,S)-AHPC-C3-NH2 TFA".

e Storage:

o Store the waste container in a designated, secure area away from incompatible
materials[7][11].

» Disposal:
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o Arrange for pickup and disposal by a licensed professional waste disposal company[13].
Never pour this chemical down the drain or dispose of it in regular trash[6].

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of (S,R,S)-AHPC-C3-NH2 TFA
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Caption: Workflow for the safe handling of (S,R,S)-AHPC-C3-NH2 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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